Journal Name:Journal of Materials Science & Technology
Journal ISSN:1005-0302
IF:10.319
Journal Website:https://www.journals.elsevier.com/journal-of-materials-science-and-technology
Year of Origin:0
Publisher:Chinese Society of Metals
Number of Articles Per Year:300
Publishing Cycle:Bimonthly
OA or Not:Not
Geometric and strain behaviour of full-scale geotextile tubes for dewatering sludge
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-05-31 , DOI: 10.1680/jgein.21.00102
Geotextile tubes have been presented as a viable alternative for dewatering sludge generated in different industries, characterised by having fine grain and high moisture content. The material commonly used to develop this system is woven geotextile due to its high strength properties. However, nonwoven geotextile tubes are a possible underexplored alternative that have good cost benefits. This paper presents the geometric and strain behaviour of two full-scale nonwoven geotextile tubes used for dewatering water treatment plant (WTP) sludge. Four technologies were used to monitor the full-scale tests: ultrasonic sensor (US), perspective laser tracking (PLT), light detection and ranging (LIDAR) and draw wire sensor (DWS). The geometric parameters of a quarter of the cross-section and the strains in the geotextile were obtained during sequential fills. These data were compared with results obtained from an analytical method based on membrane theory that considers the non-linear-elastic behaviour of the geotextile. The DWS and LIDAR technologies were the most suitable for monitoring the strains and shapes of the tubes, respectively. Good agreement was found between analytical and experimental results, indicating the applicability of the adopted method to the design of the first filling cycle of the monitored nonwoven geotextile tubes.
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Gas permeability of geosynthetic clay liners overlap seams
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2022-08-31 , DOI: 10.1680/jgein.21.00092
This paper examines the gas flow performance of needle-punched geosynthetic clay liners (GCLs) overlap seams over a range of gravimetric moisture content, including the effect of vertical stress and unevenness of the overlaps. The gas permeability of the GCL overlapped seams was higher than that of intact GCLs, especially at higher gravimetric moisture content, as the intactness of the overlapped areas was challenging to maintain due to the GCL swelling process. The gas flow rate of uneven overlapped GCLs was greater than that of a flat overlap (even seam) irrespective of the vertical stress. This paper highlights the importance of factoring in the possibility of the unevenness of the GCL panels overlaps when assessing gas migration through cover systems.
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Performance of landfill low-permeability liners for minimizing groundwater contamination
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-01-09 , DOI: 10.1680/jgein.22.00340
Low-permeability liners are required at the base of municipal solid waste (MSW) landfills to minimize leachate leakage and contaminant migration into groundwater. This paper uses a two-dimensional coupled groundwater flow and contaminant transport model to examine the performance of three types of low-permeability liners specified by the current Chinese landfill standard: (1) a compacted clay liner (CCL), (2) a geomembrane (GMB) overlying a CCL, and (3) a GMB overlying a geosynthetic clay liner (GCL) on a CCL. The model simulates leachate leaking and contaminant migrating over the entire base of the landfill for the CCL and through the holed GMB wrinkles for the GMB composite liners. The performance of each type of low-permeability liners was evaluated and compared in terms of leakage rate and peak impact of chloride on the aquifer. Based on liner cases and conditions examined in this paper, the results show that the three types of low-permeability liners are not equivalent for minimizing the leakage rate and chloride impact on the aquifer. The GMB + GCL + CCL performs the best among the three low-permeability liners, and is effective for limiting the peak chloride impact on the aquifer below the acceptable level in drinking water.
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Digital image-based performance evaluation of GCL-sand interfaces under repeated shearing
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2022-12-01 , DOI: 10.1680/jgein.22.00352
Inadequate shear strength mobilization at the interfaces results in translational failures in Geosynthetic Clay Liners (GCL). Periodic addition of solid waste into the landfill causes additional normal and shear stresses in GCLs. The mechanical response of GCLs and fibre strength are highly time-dependent. Hence the interface shear resistance reduces under the application of repeated shear cycles. To simulate these conditions, a repeated interface shearing test was conceptualized in this study. A natural river sand and a manufactured sand of identical gradation were used in experiments. Each GCL-sand interface was subjected to eight cycles of shearing in dry and hydrated conditions under three different static normal stresses. Results showed that the variation of the peak interface shear stress has different phases, governed by different mechanisms. Digital image analysis of tested GCL surfaces after each shearing cycle provided important clues for this response. Entrapment of sand particles into GCL surfaces is beneficial initially because of increased friction at the interface and this benefit is more pronounced in the case of manufactured sand, due to the irregular shape of particles. Quantification of sand particle entrapment and surface changes to GCL helped in understanding these micro-level interaction mechanisms.
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Large-scale model test studies on a double-layer rubber dam
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2022-11-09 , DOI: 10.1680/jgein.22.00277
A new rubber dam with two layers of dam bodies anchored together into a rigid concrete base was proposed to improve the water-retaining capacity of a traditional rubber dam. A series of large-scale model tests was conducted to evaluate the static behaviour of a double-layer rubber dam under conditions of different internal and external water heads, anchoring distances and cross-sectional perimeters. It was found that the maximum tensile force of the Layer-1 dam is located at the anchoring point but that of the Layer-2 dam is located at the extruded free section. The optimal cross-sectional perimeter ratio was concluded as 0.8 with an optimal anchoring distance of 0.06 L1 and an internal water head in the upstream dam and in the downstream dam of 0.40 L1 and 0.36 L1, respectively, where L1 is the cross-sectional perimeter of the upstream dam.
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Leakage through a circular geomembrane hole overlain and underlain by silty sand tailings
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-06-30 , DOI: 10.1680/jgein.23.00028
Experiments are conducted to investigate leakage through circular GMB holes overlain and underlain by both tailings with various hole diameters and GMB thicknesses. Finite element analyses are performed to explore the effect of hydraulic conductivities (k) of subgrade (underliner) and tailings above the GMB (overliner) on water head contours dissipation. Analytical solution is developed for predicting leakage through circular GMB hole overlain and underlain by both tailings. Results show that the effect of subgrade on leakage is highly dependent on the ratio of k between the underliner and the overliner. If the ratio > 100, no head loss occurs in the subgrade; if the ratio < 0.01, all the head loss occurs in the subgrade. With the deposition of fines from overliner into subgrade, a low permeable filter cake is formed on the subgrade surface, notably increasing the impact of underliner on leakage. With the increasing ratio of k between underliner and overliner from 0.01, 0.1, 1, 10, and to 100, the ratio of leakage relative to a highly permeable subgrade increases from 0.01, 0.1, 0.56, 0.93, and to 1. An intimate interface contact can be achieved when the GMB is underlain by silty sand tailings as subgrade (foundation) material.
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DEM investigation of shear mobilisation during tyre strip pull-out test
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2022-08-18 , DOI: 10.1680/jgein.21.00100
This paper presents an evaluation of the pull-out behaviour of tyre strip-reinforced granular soil. The three-dimensional discrete element method (3D DEM) and laboratory testing were used to systematically calibrate the soil particles and the tyre strip based on their stress-strain relationship, tensile stiffness, and interface shear strength. Particle shapes were considered during sand calibration. The scaled pull-out resistance was found to match that of the experimental data. Contributions of the sectional interface shear force to the total pull-out resistance were calculated to explain the progressive failure mechanism mobilised at the tyre-sand interface. The shear force along the tyre strip was not uniformly distributed but higher in the middle portion of the tyre strip. It gradually extended towards the front end of the tyre strip before global interface slipping failure occurred. Comparing the pull-out behaviour of extensible and inextensible tyre strips, the elastic deformation of the tyre strip delayed the occurrence but not the magnitude of peak pull-out force. Micro-mechanical interactions between tyre strip and sand during shear mobilisation were discussed, and induced anisotropy was revealed. The experimental and DEM investigation results in this study provide researchers with an improved understanding of tyre-soil interaction under pull-out loads.
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Laboratory preparation and tensile signal response of sensor-enabled piezoelectric geobelt
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-04-04 , DOI: 10.1680/jgein.23.00003
In this study, a sensor-enabled piezoelectric geobelt (SPGB) was developed and its mechanical properties and signal output mode were analysed. It is found that the output voltage signal of SPGB increases with the increase of strain rate. Furthermore, the normalised impedance of SPGB samples at different strain rates has a linear relationship with their strain rate. This study shows that the self-sensing function of SPGB can monitor its deformation signal and quantify its deformation behaviour. Thus, this function can provide an early warning and has a reference significance for further engineering applications of SPGB.
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Bearing capacity of combined loading footings on geosynthetic-reinforced granular soil
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-06-19 , DOI: Geosynthetics International
In this study, the ultimate bearing capacity of shallow strip footings resting on a geosynthetic-reinforced soil mass subjected to inclined and eccentric combined loading is rigorously examined through the well-established method of lower bound limit analysis (LA) in conjunction with finite element (FE) and second-order cone programming (SOCP). Lower bound limit analysis formulation is modified to consider the ultimate tensile force of the geosynthetic layer in the soil mass so as to account for both pullout (sliding) and rupture (structural) modes of reinforcement failure. The effects of several parameters, including the embedment depth (u) and the ultimate tensile force (Tu) of the geosynthetic layer along with load inclination angle (α) and load eccentricity (e), on the bearing capacity ratio (BCR) and failure envelopes of the overlying shallow foundation are examined and discussed. The results generally show a marked increase in the ultimate bearing capacity of the surface footing against combined loading with the inclusion of a single geosynthetic layer. Results also reveal that a second intermediate reinforcement might be required to bear a dual performance against both vertical concentric and combined loading so as to more effectively support the footing.
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Investigation on the long-term strain of geogrid in GRPS embankment under cyclic loading
Journal of Materials Science & Technology ( IF 10.319 ) Pub Date: 2023-04-24 , DOI: 10.1680/jgein.22.00388
Geogrid is a horizontal reinforcement material that is used in geosynthetic-reinforced pile-supported (GRPS) embankments in freeways with soft soil. Nevertheless, the long-term deformation mechanics of geogrid in the GRPS embankment under cyclic loading is not clear enough. This paper presents a laboratory model study of a GRPS embankment to study the long-term geogrid strain under cyclic loading. The effects of parameters such as number of load cycles, load frequency, geogrid layer numbers, and length of supporting piles on the long-term strain of geogrid were investigated. The results showed that geogrid strain increased with the number of load cycles, mainly developed in the first 10 000 load cycles and increased slowly in the later period. When the frequency was increased from 1 to 5 Hz, geogrid strain increased dramatically. When compared with the condition of a single geogrid layer, the upper layer of two geogrid layers caused a less geogrid strain. Compared with long piles and short piles GRPS embankments, a sufficient membrane effect of geogrid was found for long-short piles GRPS embankments. Finally, the 95% prediction interval proposed in this paper could be expressed using a logarithmic function, providing a theoretical foundation for future engineering applications.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
16.70 42 Science Citation Index Expanded Not
Submission Guidelines
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https://mc03.manuscriptcentral.com/jmst